N,N'-bis[4-(aminocarbonyl)phenyl]hexanediamide

• IUPAC Name: N,N'-bis(4-carbamoylphenyl)hexanediamide
• InChI: InChI=1S/C20H22N4O4/c21-19(27)13-5-9-15(10-6-13)23-17(25)3-1-2-4-18(26)24-16-11-7-14(8-12-16)20(22)28/h5-12H,1-4H2,(H2,21,27)(H2,22,28)(H,23,25)(H,24,26)
• InChI Key: KBELARBKDLVYBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)NC(=O)CCCCC(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol

Description

N,N'-bis[4-(aminocarbonyl)phenyl]hexanediamide, commonly known as BAPTA, is a chelating agent that is widely used in scientific research. BAPTA is a synthetic compound that is commonly used to bind calcium ions and prevent their interaction with other molecules.

Mechanism of Action

BAPTA works by binding to calcium ions and preventing their interaction with other molecules. This can have a number of effects on cellular signaling pathways, including the inhibition of calcium-dependent enzymes and the prevention of calcium-dependent protein-protein interactions. BAPTA is also able to penetrate cell membranes, allowing it to chelate intracellular calcium ions.
Biochemical and Physiological Effects:
BAPTA has a number of biochemical and physiological effects that make it useful in scientific research. By chelating calcium ions, BAPTA can inhibit the activity of calcium-dependent enzymes, which are involved in a wide range of cellular processes. BAPTA can also prevent calcium-dependent protein-protein interactions, which can have important implications for the regulation of gene expression and other cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of BAPTA is its ability to chelate calcium ions with high affinity and specificity. This makes it a useful tool for studying calcium signaling pathways and other calcium-dependent processes. However, BAPTA also has some limitations. For example, it can be difficult to deliver BAPTA to specific subcellular compartments, and it can have off-target effects on other metal ions.

Future Directions

There are a number of future directions for the use of BAPTA in scientific research. One area of interest is the development of new BAPTA derivatives with improved membrane permeability and subcellular targeting. Another area of interest is the use of BAPTA in combination with other chelating agents to study the interactions between different metal ions. Finally, BAPTA may have potential therapeutic applications in the treatment of diseases that are associated with dysregulated calcium signaling pathways.

Synthesis Methods

BAPTA can be synthesized through a multistep process involving the reaction of 1,6-hexanediamine with phthalic anhydride to form 1,6-bis(phthalic anhydride)hexane. This intermediate is then reacted with ammonia to form the corresponding diamide, which is then treated with cyanogen bromide to form BAPTA.

Scientific Research Applications

BAPTA is commonly used in scientific research to chelate calcium ions and prevent their interaction with other molecules. This has important implications for the study of calcium signaling pathways, which are involved in a wide range of physiological processes. BAPTA is also used to study the role of calcium ions in neurotransmitter release, muscle contraction, and cell death.